Cas no 2138089-42-4 (N-ethyl-4-methyl-3-(1,2-thiazol-5-yl)cyclohexan-1-amine)

• Product Name: N-ethyl-4-methyl-3-(1,2-thiazol-5-yl)cyclohexan-1-amine
• CAS No: 2138089-42-4
• MF: C₁₂H₂₀N₂S
• MW: 224.365601539612
• CID: 5998509
• PubChem ID: 165747696
• Update Time: 2025-05-22

N-ethyl-4-methyl-3-(1,2-thiazol-5-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2138089-42-4
• N-ethyl-4-methyl-3-(1,2-thiazol-5-yl)cyclohexan-1-amine
• EN300-1158511

• Inchi： 1S/C12H20N2S/c1-3-13-10-5-4-9(2)11(8-10)12-6-7-14-15-12/h6-7,9-11,13H,3-5,8H2,1-2H3
• InChI Key： QPKLDZJBXHBCJA-UHFFFAOYSA-N
• SMILES： S1C(=CC=N1)C1CC(CCC1C)NCC

Computed Properties

• Exact Mass: 224.13471982g/mol
• Monoisotopic Mass: 224.13471982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 53.2Ų

Additional information on N-ethyl-4-methyl-3-(1,2-thiazol-5-yl)cyclohexan-1-amine

Research Brief on N-ethyl-4-methyl-3-(1,2-thiazol-5-yl)cyclohexan-1-amine (CAS: 2138089-42-4)

Recent studies on N-ethyl-4-methyl-3-(1,2-thiazol-5-yl)cyclohexan-1-amine (CAS: 2138089-42-4) have highlighted its potential as a novel bioactive compound in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique cyclohexylamine core and thiazole moiety, has garnered attention for its promising pharmacological properties. Researchers have focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of central nervous system (CNS) disorders and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry detailed the efficient synthetic route for 2138089-42-4, emphasizing its scalability and high yield. The study also explored the compound's binding affinity to serotonin and dopamine receptors, suggesting its potential as a modulator for neuropsychiatric conditions. Molecular docking simulations revealed strong interactions with the 5-HT_2A receptor, which could explain its observed effects in preclinical models of anxiety and depression.

Further investigations into the antimicrobial properties of N-ethyl-4-methyl-3-(1,2-thiazol-5-yl)cyclohexan-1-amine were reported in Bioorganic & Medicinal Chemistry Letters. The compound demonstrated significant activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA), with minimal cytotoxicity to mammalian cells. This finding positions it as a candidate for the development of new antibiotics targeting drug-resistant pathogens.

In addition to its therapeutic potential, the pharmacokinetic profile of 2138089-42-4 has been a subject of interest. A recent pharmacokinetic study in rodents indicated favorable oral bioavailability and blood-brain barrier penetration, further supporting its applicability in CNS-targeted therapies. However, challenges such as metabolic stability and potential drug-drug interactions require further optimization.

Ongoing research is exploring the derivatization of N-ethyl-4-methyl-3-(1,2-thiazol-5-yl)cyclohexan-1-amine to enhance its selectivity and reduce off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies aim to advance this compound into clinical trials within the next two years. The integration of computational chemistry and high-throughput screening is expected to accelerate the discovery of optimized analogs.

In conclusion, N-ethyl-4-methyl-3-(1,2-thiazol-5-yl)cyclohexan-1-amine represents a promising scaffold in drug discovery, with diverse applications ranging from CNS disorders to antimicrobial therapy. Continued research will be crucial to fully elucidate its mechanism of action and translational potential.